Cas no 898437-33-7 (3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898437-33-7
• MF: C₂₃H₃₂N₆O₂
• MW: 424.539184570313
• CID: 5483130
• Update Time: 2025-06-08

3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[4-[(4-methylphenyl)methyl]-1-piperazinyl]-7-pentyl-
• 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C23H32N6O2/c1-4-5-6-11-29-19-20(26(3)23(31)25-21(19)30)24-22(29)28-14-12-27(13-15-28)16-18-9-7-17(2)8-10-18/h7-10H,4-6,11-16H2,1-3H3,(H,25,30,31)
• InChI Key： ZBLXKWUKTTYYST-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(C)C=C2)CC1

Additional information on 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898437-33-7) and Its Emerging Applications in Chemical Biology

3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 898437-33-7, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule combines elements of purine and piperazine scaffolds, which are well-documented for their role in modulating biological pathways and developing therapeutic agents. The presence of multiple substituents, including a pentyl group at the 7-position and a 4-(4-methylphenyl)methylpiperazine moiety at the 8-position, contributes to its unique pharmacophoric properties and potential applications in drug discovery.

The compound’s molecular framework is characterized by a tetrahydro-1H-purine core, which is a common motif in nucleoside analogs and kinase inhibitors. The 2,6-dione functional groups further enhance its structural diversity, enabling diverse interactions with biological targets. Such structural features make it a promising candidate for investigating mechanisms involving enzyme inhibition, receptor binding, and cellular signaling pathways. Recent advances in computational chemistry and molecular modeling have facilitated the exploration of its binding affinity to various proteins of interest, suggesting potential roles in treating neurological disorders, cancer, and inflammatory conditions.

One of the most compelling aspects of 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its ability to modulate central nervous system (CNS) neurotransmitter systems. The piperazine ring is known to interact with serotonin receptors (e.g., 5-HT1A), dopamine receptors (e.g., D2), and norepinephrine receptors (e.g., α1), making it a valuable scaffold for developing agents with anxiolytic, antidepressant, or stimulant-like effects. Furthermore, the aromatic ring system attached to the piperazine moiety may influence metabolic stability and blood-brain barrier penetration, critical factors in CNS drug design.

Recent studies have highlighted the compound’s potential as an antagonist or partial agonist at various neurotransmitter receptors. For instance, preliminary in vitro assays suggest that it may exhibit selectivity for 5-HT1A receptors over other serotonergic subtypes, which could translate into therapeutic benefits with reduced side effects compared to traditional serotonin modulators. Additionally, its interaction with dopaminergic pathways has been explored in models of motor dysfunction and cognitive disorders. The pentyl side chain at the 7-position appears to contribute to solubility and bioavailability characteristics that could enhance oral administration efficiency.

The synthesis of 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to establish the purine core followed by functional group interconversions to introduce the piperazine side chain and other substituents. Advances in catalytic processes have enabled more efficient and scalable production methods for such complex molecules. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing and mechanistic studies.

In preclinical research settings, 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been evaluated for its pharmacokinetic properties using non-invasive imaging techniques such as positron emission tomography (PET). These studies have provided insights into how the compound distributes within the brain and interacts with target receptors over time. Notably, PET imaging has revealed high affinity binding to specific regions involved in mood regulation, suggesting its potential utility in treating conditions such as major depressive disorder or generalized anxiety disorder.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of biologically active derivatives of this scaffold. By systematically varying substituents while maintaining the core structure, researchers can rapidly assess thousands of analogs for potency against disease-relevant targets. This approach has already led to several promising candidates that exhibit improved pharmacological profiles compared to earlier versions. Such innovations underscore the importance of combinatorial chemistry libraries in modern drug discovery pipelines.

Future directions for research on 3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-y}-l]-7-pentyl]-2,-3,-6,-7-tetrahydro-lH--purine--]-26--dione include exploring its role in translational medicine applications where it could serve as a bridge between bench research findings and clinical practice. Investigating its effects on synaptic plasticity or neuroinflammation may uncover novel therapeutic strategies for neurodegenerative diseases such as Alzheimer’s or Parkinson’s disease, where modulation of purinergic signaling has shown promise.

The compound’s versatility extends beyond CNS applications; preliminary data suggest potential utility in oncology through interactions with kinases or other growth factor receptors expressed on tumor cells. By leveraging structural modifications, medicinal chemists aim to enhance specificity while maintaining efficacy, thereby reducing off-target effects that could limit clinical translation.

Regulatory considerations play an essential role in advancing compounds like this through clinical development phases toward market approval by agencies such as the U.S Food & Drug Administration (FDA) or European Medicines Agency (EMA). Comprehensive toxicological assessments must be conducted alongside pharmacokinetic studies to ensure safety margins before human trials commence, underscoring why robust synthetic methodologies are critical from early stages onward.

In conclusion, 3-methyl--8-[41(41--methylene--pyerazlnl)--yI]-]-77pentnyl]--23--66--77trahydro-lH--purmeze226--dione (CAS No: 89&43&33&37&) stands out as a structurally sophisticated entity with significant therapeutic potential across multiple disease domains including neurological disorders, cancer research, an& anti-inflammatory indications among others.` Its unique combination o& purine/piperalnze motifs along wth carefully selected substituents makes it an exciting subject o further investigation.` As research progresses using cutting-edge technologies like HTS` PET imaging` & computational modeling` we can expect new insights into how this compound interacts w& biological systems` paving way toward next-generation therapeutics.`